Cas no 24531-57-5 (1-Thiosorbitol)

• Product Name: 1-Thiosorbitol
• CAS No: 24531-57-5
• MF: C₆H₁₄O₅S
• MW: 198.237361431122
• CID: 240733
• PubChem ID: 53785676
• Update Time: 2024-02-28

1-Thiosorbitol Chemical and Physical Properties

Names and Identifiers

• D-Glucitol, 1-thio-
• 1-Deoxy-1-mercapto-D-sorbitol
• 1-Thiosorbitol
• Glucitol,1-thio-, D- (8CI)
• Sorbitol, 1-thio- (6CI)
• Thiosorbitol
• 651QC4324R
• Sorbitol, 1-thio-
• 1-Thiosorbitol [MI]
• Q27263809

• Inchi： 1S/C6H14O5S/c7-1-3(8)5(10)6(11)4(9)2-12/h3-12H,1-2H2/t3-,4+,5-,6-/m1/s1
• InChI Key： DYIOSHGVFJTOAR-JGWLITMVSA-N
• SMILES： SC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 198.056
• Monoisotopic Mass: 198.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides